Cas no 300684-70-2 (3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 300684-70-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6784699
• PubChem ID: 4252428
• Update Time: 2025-06-12

3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 300684-70-2
• 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C16H22N2O2/c1-2-3-4-5-6-9-12-18-15(19)13-10-7-8-11-14(13)17-16(18)20/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,20)
• InChI Key： SPDUATKFUWEBBI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CCCCCCCC)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Overview of 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 300684-70-2)

3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 300684-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This tetrahydroquinazoline derivative is characterized by its unique molecular structure, which combines an octyl side chain with a quinazoline-dione core. The compound's structural features make it a promising candidate for various applications, including drug development and advanced material synthesis.

In recent years, the demand for novel heterocyclic compounds like 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has surged due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable material design. Researchers have explored its bioactivity in vitro, with preliminary studies suggesting interactions with specific enzymatic pathways. The octyl group in its structure is particularly noteworthy, as it may enhance lipid solubility and membrane permeability—a critical factor in drug delivery systems.

The synthesis of CAS No. 300684-70-2 typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity. One of the trending topics in scientific forums revolves around optimizing its synthetic yield while minimizing environmental impact—a reflection of the growing emphasis on green chemistry principles.

From a commercial perspective, 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is often cataloged by suppliers as a high-purity reference standard for analytical laboratories. Its stability under controlled storage conditions (e.g., inert atmospheres, low temperatures) makes it suitable for long-term research projects. Notably, patents filed between 2020–2023 highlight its exploratory use in biodegradable polymers, aligning with global sustainability goals.

Frequently asked questions about this compound include its solubility profile (notably in polar aprotic solvents like DMSO) and compatibility with common catalysts. Recent publications also discuss computational modeling of its molecular interactions, leveraging AI-driven drug discovery tools—an intersection of chemistry and technology that resonates with contemporary research trends.

In conclusion, 3-Octyl-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a versatile scaffold with untapped potential. Its dual relevance in life sciences and material innovation positions it as a compound worthy of continued investigation, particularly in contexts requiring structure-activity relationship (SAR) studies or eco-friendly material alternatives.